Cas no 444652-28-2 (3-[3-Chloro-5-methoxy-4-[(4-methylphenyl)methoxy]phenyl]-2-cyano-2-propenamide)

• Product Name: 3-[3-Chloro-5-methoxy-4-[(4-methylphenyl)methoxy]phenyl]-2-cyano-2-propenamide
• CAS No: 444652-28-2
• MF: C₁₉H₁₇ClN₂O₃
• MW: 356.802883863449
• CID: 5447340
• PubChem ID: 2372267
• Update Time: 2025-06-30

3-[3-Chloro-5-methoxy-4-[(4-methylphenyl)methoxy]phenyl]-2-cyano-2-propenamide Chemical and Physical Properties

Names and Identifiers

• Z56848886
• 3-{3-chloro-5-methoxy-4-[(4-methylphenyl)methoxy]phenyl}-2-cyanoprop-2-enamide
• (Z)-3-[3-chloro-5-methoxy-4-[(4-methylphenyl)methoxy]phenyl]-2-cyanoprop-2-enamide
• EN300-26582393
• 444652-28-2
• 3-[3-Chloro-5-methoxy-4-[(4-methylphenyl)methoxy]phenyl]-2-cyano-2-propenamide

• Inchi： 1S/C19H17ClN2O3/c1-12-3-5-13(6-4-12)11-25-18-16(20)8-14(9-17(18)24-2)7-15(10-21)19(22)23/h3-9H,11H2,1-2H3,(H2,22,23)
• InChI Key： IRUXXXKFRSXPDA-UHFFFAOYSA-N
• SMILES： C(N)(=O)C(C#N)=CC1=CC(OC)=C(OCC2=CC=C(C)C=C2)C(Cl)=C1

Computed Properties

• Exact Mass: 356.0927701g/mol
• Monoisotopic Mass: 356.0927701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 85.3Ų

Experimental Properties

• Density: 1.284±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 596.6±50.0 °C(Predicted)
• pka: 12.90±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on 3-[3-Chloro-5-methoxy-4-[(4-methylphenyl)methoxy]phenyl]-2-cyano-2-propenamide

Professional Introduction to Compound with CAS No. 444652-28-2 and Product Name: 3-[3-Chloro-5-methoxy-4-[(4-methylphenyl)methoxy]phenyl]-2-cyano-2-propenamide

The compound identified by the CAS number 444652-28-2 and the product name 3-[3-Chloro-5-methoxy-4-[(4-methylphenyl)methoxy]phenyl]-2-cyano-2-propenamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex aromatic structure and functional groups, has garnered attention for its potential applications in medicinal chemistry and drug discovery. The presence of multiple aromatic rings, chloro and methoxy substituents, along with a cyanoacrylate moiety, suggests a high degree of structural complexity that may contribute to unique pharmacological properties.

Recent research in the area of heterocyclic compounds has highlighted the importance of 3-[3-Chloro-5-methoxy-4-[(4-methylphenyl)methoxy]phenyl]-2-cyano-2-propenamide due to its structural features that mimic natural bioactive molecules. The combination of electron-withdrawing and electron-donating groups in its structure can influence its interaction with biological targets, making it a promising candidate for further investigation. Specifically, the cyano group and the acrylate moiety are known to enhance binding affinity and metabolic stability, which are critical factors in drug development.

In the context of modern pharmaceutical research, this compound has been studied for its potential role in modulating various biological pathways. The aromatic ring system, particularly the 3-Chloro-5-methoxy part, is reminiscent of several bioactive scaffolds that have shown efficacy in treating inflammatory diseases and neurological disorders. The methoxy and (4-methylphenyl)methoxy substituents further enhance the molecule's complexity, allowing for multiple points of interaction with biological receptors. This structural diversity makes it an intriguing subject for computational modeling and experimental validation.

Advances in synthetic chemistry have enabled more efficient preparation methods for complex molecules like 3-[3-Chloro-5-methoxy-4-[(4-methylphenyl)methoxy]phenyl]-2-cyano-2-propenamide, reducing production costs and improving scalability. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the aromatic core of this compound. Additionally, green chemistry principles have been applied to minimize waste and improve reaction yields, aligning with global efforts to sustainable pharmaceutical manufacturing.

The pharmacological profile of this compound is still under investigation, but preliminary studies suggest that it may exhibit properties relevant to anti-inflammatory and antioxidant activities. The cyano group is known to participate in hydrogen bonding interactions, which can enhance binding to protein targets. Meanwhile, the acrylate moiety has been observed to undergo bioconjugation reactions, opening up possibilities for targeted drug delivery systems. These characteristics make it a versatile tool for exploring new therapeutic strategies.

Recent publications have also explored the potential of this compound as a lead molecule for kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often implicated in diseases such as cancer. The structural features of 3-[3-Chloro-5-methoxy-4-[(4-methylphenyl)methoxy]phenyl]-2-cyano-2-propenamide, particularly its ability to mimic natural substrates, make it a promising candidate for developing selective kinase inhibitors. Further research is needed to optimize its potency and selectivity against specific kinases.

In conclusion, the compound with CAS No. 444652-28-2 represents a significant advancement in pharmaceutical chemistry due to its complex structure and potential biological activities. Its unique combination of functional groups makes it a valuable tool for drug discovery and development. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in addressing various therapeutic challenges.